Cas no 2258-02-8 (1-Propanaminium,3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)diimino]bis[N,N-diethyl-N-methyl-,dibromide (9CI))

• Product Name: 1-Propanaminium,3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)diimino]bis[N,N-diethyl-N-methyl-,dibromide (9CI)
• CAS No: 2258-02-8
• MF: C₂₂H₄₂Br₂N₄O₂
• MW: 554.402484416962
• CID: 263488
• PubChem ID: 16745
• Update Time: 2025-04-19

1-Propanaminium,3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)diimino]bis[N,N-diethyl-N-methyl-,dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3,3'-[(3,6-dioxo-1,4-cyclohexadiene-1,4-diyl)diimino]bis[N,N-diethyl-N-methyl-,dibromide (9CI)
• (p-Quinon-2,5-ylenebis(iminotrimethylene))bis(diethylmethylammonium bromide)
• 2258-02-8
• Ammonium, (p-quinon-2,5-ylenebis(iminotrimethylene))bis(diethylmethyl-, dibromide
• Benzoquinone, 2,5-bis(diethylaminopropylamino), bis-methobromide
• BS41600000
• Ammonium, (p-benzoquinon-2,5-ylenebis(iminotrimethylene))bis(diethylmethyl-, dibromide
• NIOSH/BS4160000

• Inchi： 1S/C22H40N4O2.2BrH/c1-7-25(5,8-2)15-11-13-23-19-17-22(28)20(18-21(19)27)24-14-12-16-26(6,9-3)10-4;;/h17-18H,7-16H2,1-6H3;2*1H
• InChI Key： JDXMEIZJSUCGOZ-UHFFFAOYSA-N
• SMILES： [Br-].[Br-].O=C1C=C(C(C=C1NCCC[N+](C)(CC)CC)=O)NCCC[N+](C)(CC)CC

Computed Properties

• Exact Mass: 509.8388
• Monoisotopic Mass: 552.167452
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 14
• Complexity: 535
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2

Experimental Properties

• PSA: 62.34